Cas no 1823917-11-8 (5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine)
5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine
-
- Inchi: 1S/C7H2BrF3N2/c1-2-5-12-3-4(8)6(13-5)7(9,10)11/h1,3H
- InChI Key: TUAUPGJUJDMKJV-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C#C)N=C1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 232
- XLogP3: 2.1
- Topological Polar Surface Area: 25.8
5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM277793-1g |
5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine |
1823917-11-8 | 95% | 1g |
$1337 | 2023-02-02 | |
| Chemenu | CM277793-1g |
5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine |
1823917-11-8 | 95% | 1g |
$1262 | 2021-08-18 |
5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine
5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine (CAS No. 1823917-11-8): A Versatile Building Block for Pharmaceutical and Material Science
5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine (CAS No. 1823917-11-8) is a highly specialized heterocyclic compound that has gained significant attention in recent years due to its unique chemical properties and broad applicability in pharmaceutical research and material science. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that serve as fundamental building blocks in numerous biologically active molecules.
The molecular structure of 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine features three distinct functional groups: a bromo substituent at position 5, an ethynyl group at position 2, and a trifluoromethyl group at position 4. This combination of substituents makes the compound particularly valuable for click chemistry applications and cross-coupling reactions, which are currently hot topics in synthetic organic chemistry research.
In pharmaceutical development, 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine serves as a crucial intermediate for the synthesis of potential drug candidates. The presence of the trifluoromethyl group is especially noteworthy, as this moiety is known to enhance metabolic stability, membrane permeability, and binding affinity in drug molecules - properties that are highly sought after in modern drug discovery programs targeting challenging disease areas.
The ethynyl group in 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine makes it particularly valuable for bioconjugation applications, a technique that has seen explosive growth in the development of antibody-drug conjugates (ADCs) and other targeted therapies. Researchers are increasingly searching for compounds like this that can serve as linker molecules in these sophisticated drug delivery systems.
Material scientists have also taken interest in 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine due to its potential applications in organic electronics. The compound's ability to participate in Sonogashira coupling reactions makes it valuable for constructing conjugated molecular systems used in organic light-emitting diodes (OLEDs) and organic photovoltaics - areas that align with current global interests in sustainable energy solutions.
From a synthetic chemistry perspective, the bromo substituent in 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine provides an excellent handle for further functionalization through various metal-catalyzed cross-coupling reactions, including Suzuki, Stille, and Negishi couplings. This versatility answers a common search query among synthetic chemists looking for adaptable building blocks in their molecular design strategies.
The stability and storage requirements of 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine are frequently asked about in research forums. While the compound is generally stable under standard laboratory conditions, it's recommended to store it in a cool, dry place away from strong oxidizing agents. The trifluoromethyl group contributes to the compound's overall stability while also influencing its physicochemical properties.
Recent publications have highlighted the use of 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine in the development of kinase inhibitors, particularly those targeting cancer-related pathways. This aligns with current research trends in precision medicine and targeted cancer therapies, making the compound particularly relevant to contemporary medicinal chemistry efforts.
For researchers working in fluorine chemistry, the trifluoromethyl group in 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine presents interesting opportunities. Fluorine-containing compounds continue to dominate pharmaceutical development, with approximately 30% of all small-molecule drugs containing at least one fluorine atom. This compound serves as a valuable example of how strategic fluorine incorporation can modulate biological activity.
The synthesis scale-up of 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine is another topic of interest in industrial chemistry circles. As demand for this compound grows in both academic and industrial settings, efficient synthetic routes that maintain high purity and yield are being actively developed and optimized.
Analytical characterization of 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine typically involves a combination of techniques including NMR spectroscopy (particularly 19F NMR for the trifluoromethyl group), mass spectrometry, and HPLC analysis. These characterization methods are frequently searched by quality control specialists working with similar compounds.
In conclusion, 5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine (CAS No. 1823917-11-8) represents a multifaceted chemical building block with significant potential across multiple scientific disciplines. Its unique combination of functional groups enables diverse chemical transformations, making it valuable for researchers working in drug discovery, materials science, and synthetic methodology development. As scientific interests continue to evolve toward more targeted and sophisticated molecular designs, compounds like this will undoubtedly play increasingly important roles in advancing research across chemistry and related fields.
1823917-11-8 (5-Bromo-2-ethynyl-4-(trifluoromethyl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)